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Compound of Interest

Compound Name: 2,3-Dimethyl-5-hexen-3-ol

Cat. No.: B096895

Essential Safety and Handling Guide for 2,3-
Dimethyl-5-hexen-3-ol

Disclaimer: A specific Safety Data Sheet (SDS) for 2,3-Dimethyl-5-hexen-3-ol (CAS No.
19550-90-4) was not available in public databases at the time of this publication. The following
guidance is based on the chemical's structure, available physical properties, and safety
protocols for structurally similar unsaturated alcohols. It is imperative that users conduct a
thorough risk assessment and consult with their institution's Environmental Health and Safety
(EHS) department before handling this chemical.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2,3-Dimethyl-5-hexen-3-ol.
Adherence to these protocols is critical for ensuring personal safety and maintaining a secure
laboratory environment.

I. Hazard Identification and Precautionary Measures

Due to the presence of an alkene and a tertiary alcohol functional group, 2,3-Dimethyl-5-
hexen-3-ol should be handled as a potentially flammable and reactive compound. While
specific toxicity data is unavailable, it is prudent to assume it may cause skin and eye irritation.

Summary of Physical and Chemical Properties:
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Property Value Source

CAS Number 19550-90-4 BLDpharm[1]
Molecular Formula C8H160 PubChem|[2]
Molecular Weight 128.21 g/mol PubChem|[2]
Boiling Point 155.5°C at 760 mmHg Guidechem[3]
Flash Point 61.2°C Guidechem[3]
Storage Temperature 2-8°C, Sealed in dry conditions  BLDpharm[1]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following table outlines the recommended PPE for handling 2,3-Dimethyl-5-hexen-3-ol, based
on best practices for similar volatile organic compounds.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
potential vapors that could
cause serious eye irritation or

damage.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile or Neoprene).
Double-gloving is

recommended.

Provides a barrier against skin
contact, which may cause
irritation. Regularly inspect
gloves for any signs of

degradation.

Body Protection

A flame-resistant lab coat, long

pants, and closed-toe shoes.

Minimizes skin exposure to
accidental spills and protects
from potential flammability

hazards.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor

cartridge.

Necessary when handling
outside of a certified chemical
fume hood or in poorly
ventilated areas to protect the
respiratory tract from

potentially irritating vapors.

lll. Operational and Handling Plan

A systematic workflow is essential for the safe handling of 2,3-Dimethyl-5-hexen-3-ol.

Experimental Workflow for Safe Handling:
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Caption: Experimental workflow for the safe handling of 2,3-Dimethyl-5-hexen-3-ol.
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Detailed Experimental Protocol:

e Preparation:

[¢]

Ensure all manipulations are performed within a certified chemical fume hood.

[¢]

Gather all necessary apparatus, including syringes, needles, and reaction vessels.

[e]

If the chemical is air or moisture sensitive, purge all glassware with an inert gas (e.qg.,
nitrogen or argon).

[e]

Confirm that a spill kit and the appropriate fire extinguisher are readily accessible.
e Donning PPE:

o Wear all recommended personal protective equipment as detailed in the PPE table.
e Chemical Transfer:

o For transfers from sealed containers, use a syringe technique under an inert atmosphere
to prevent exposure to air and moisture.

o Slowly draw the liquid into the syringe to avoid aerosol formation.
o Dispense the liquid carefully into the reaction vessel.
o Cleanup:
o Immediately rinse any contaminated glassware and syringes with an appropriate solvent.
o Wipe down the work surface in the fume hood.

o Dispose of all contaminated materials, including gloves and wipes, in a designated
hazardous waste container.

IV. Disposal Plan

Proper disposal of 2,3-Dimethyl-5-hexen-3-ol and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.
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Disposal Workflow:
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Caption: Step-by-step workflow for the safe disposal of chemical waste.

Detailed Disposal Procedures:

Waste Segregation: Do not mix 2,3-Dimethyl-5-hexen-3-ol waste with other waste streams.

Waste Collection: Collect all liquid waste and contaminated solid materials (e.g., pipette tips,
wipes) in a designated, leak-proof, and chemically compatible container with a secure cap.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2,3-Dimethyl-5-hexen-3-ol," and any appropriate hazard pictograms.

Storage: Store the sealed waste container in a designated satellite accumulation area, away
from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste by your institution's certified
hazardous waste personnel. Never dispose of this chemical down the drain or in regular
trash.[4]

Spill Management: In case of a spill, evacuate the area. Wearing appropriate PPE, contain
the spill with an inert absorbent material (e.g., vermiculite, sand).[4] Collect the absorbed
material into a designated hazardous waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dimethyl-5-hexen-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096895#personal-protective-equipment-for-handling-
2-3-dimethyl-5-hexen-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b096895#personal-protective-equipment-for-handling-2-3-dimethyl-5-hexen-3-ol
https://www.benchchem.com/product/b096895#personal-protective-equipment-for-handling-2-3-dimethyl-5-hexen-3-ol
https://www.benchchem.com/product/b096895#personal-protective-equipment-for-handling-2-3-dimethyl-5-hexen-3-ol
https://www.benchchem.com/product/b096895#personal-protective-equipment-for-handling-2-3-dimethyl-5-hexen-3-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

